Cas no 218164-28-4 (2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid
• CAS No: 218164-28-4
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• MDL: MFCD18823937
• CID: 243475
• PubChem ID: 45091946
• Update Time: 2025-06-14

2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,cyano[[(1,1-dimethylethoxy)carbonyl]amino]- (9CI)
• 2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid
• 218164-28-4
• 2-((tert-Butoxycarbonyl)amino)-2-cyanoacetic acid
• Acetic acid, cyano[[(1,1-dimethylethoxy)carbonyl]amino]- (9CI)
• EN300-263311
• 2-Cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• 2-{[(tert-butoxy)carbonyl]amino}-2-cyanoacetic acid

• MDL： MFCD18823937
• Inchi： 1S/C8H12N2O4/c1-8(2,3)14-7(13)10-5(4-9)6(11)12/h5H,1-3H3,(H,10,13)(H,11,12)
• InChI Key： KLHAVRMAESBRPS-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.07970687g/mol
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid

Recent Advances in the Application of 2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid (CAS: 218164-28-4) in Chemical Biology and Pharmaceutical Research

The compound 2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid (CAS: 218164-28-4) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel peptide-based therapeutics and enzyme inhibitors. This α-cyano-α-amino acid derivative has attracted significant attention due to its unique structural features, which enable its incorporation into peptide chains while introducing conformational constraints and enhancing metabolic stability. Recent studies have demonstrated its utility in the design of protease-resistant peptide analogs and as a building block for the synthesis of peptidomimetics targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 218164-28-4 as a critical intermediate in the synthesis of novel angiotensin-converting enzyme (ACE) inhibitors. The cyano group at the α-position was found to significantly enhance binding affinity to the zinc ion in the enzyme's active site, while the tert-butoxycarbonyl (Boc) protecting group facilitated selective deprotection during solid-phase peptide synthesis. This work has opened new avenues for developing cardiovascular drugs with improved pharmacokinetic profiles.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid served as a precursor for the synthesis of irreversible covalent inhibitors of SARS-CoV-2 main protease. The electron-withdrawing cyano group was strategically employed to enhance the reactivity of adjacent carbonyl groups, enabling the formation of stable covalent adducts with the viral protease. This approach demonstrated remarkable antiviral activity in cell-based assays, with IC50 values in the low micromolar range.

The compound's versatility is further highlighted by its use in the development of novel PROTAC (Proteolysis Targeting Chimeras) molecules, as described in a recent Nature Chemical Biology publication. Researchers incorporated 218164-28-4-derived fragments into the linker region of PROTACs, taking advantage of the cyano group's ability to modulate molecular flexibility and improve cell permeability. This modification led to enhanced degradation efficiency of target proteins in cancer cell lines, particularly for traditionally "undruggable" targets.

From a synthetic chemistry perspective, recent advances in the preparation of 2-{(tert-butoxy)carbonylamino}-2-cyanoacetic acid have focused on improving yield and scalability. A 2023 Organic Process Research & Development paper detailed an optimized continuous flow synthesis method that reduced reaction times from hours to minutes while maintaining excellent enantiomeric purity. This technological advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Looking forward, the unique properties of 218164-28-4 position it as a valuable tool in chemical biology and drug discovery. Its applications span from peptide therapeutics to covalent drug design and targeted protein degradation, with ongoing research exploring its potential in addressing challenging therapeutic targets. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals.